Cas no 2171829-77-7 (9,9,11-trimethyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane)

9,9,11-trimethyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane structure
2171829-77-7 structure
Product Name:9,9,11-trimethyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
CAS No:2171829-77-7
MF:C15H27NO
MW:237.380984544754
CID:6595995
PubChem ID:165839959
Update Time:2025-07-14

9,9,11-trimethyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

    • 9,9,11-trimethyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
    • 9,9,11-trimethyl-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
    • 2171829-77-7
    • EN300-1278858
    • Inchi: 1S/C15H27NO/c1-12-7-13(2,3)9-15(8-12)16-10-14(11-17-15)5-4-6-14/h12,16H,4-11H2,1-3H3
    • InChI Key: FUURCWDFFBURFY-UHFFFAOYSA-N
    • SMILES: O1CC2(CNC31CC(C)CC(C)(C)C3)CCC2

Computed Properties

  • Exact Mass: 237.209264485g/mol
  • Monoisotopic Mass: 237.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 21.3Ų

9,9,11-trimethyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Pricemore >>

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9,9,11-trimethyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Related Literature

Additional information on 9,9,11-trimethyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane

Introduction to 9,9,11-trimethyl-6-oxa-13-azadispiro3.2.57.24tetradecane (CAS No. 2171829-77-7)

9,9,11-trimethyl-6-oxa-13-azadispiro3.2.57.24tetradecane, identified by the Chemical Abstracts Service Number (CAS No.) 2171829-77-7, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique spirocyclic framework and potential biological activities. This compound belongs to the class of azaspiro compounds, which are known for their diverse pharmacological properties and structural rigidity, making them valuable scaffolds for drug discovery.

The molecular structure of 9,9,11-trimethyl-6-oxa-13-azadispiro3.2.57.24tetradecane features a spirocyclic core consisting of two fused rings: a cyclopropane ring linked to a larger cyclopentane ring through an oxygen atom (oxa) and an azacyclohexane ring. The presence of multiple methyl substituents at the 9th and 11th positions enhances the steric bulk and lipophilicity of the molecule, which can influence its interaction with biological targets. Additionally, the spirocyclic architecture contributes to conformational flexibility, allowing the compound to adopt multiple binding orientations in biological systems.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit unique pharmacological effects. For instance, studies have shown that azaspiro compounds can interact with various biological targets, including enzymes and receptors, by virtue of their rigid yet adaptable molecular structure. The oxygen and nitrogen atoms within the spirocyclic framework provide multiple sites for hydrogen bonding and electrostatic interactions, which are crucial for achieving high binding affinity.

The synthesis of 9,9,11-trimethyl-6-oxa-13-azadispiro3.2.57.24tetradecane represents a significant challenge due to the complexity of its spirocyclic core. Traditional synthetic approaches often involve multi-step reactions with careful control over regioselectivity and stereoselectivity. However, advances in organic synthesis have enabled more efficient routes to such complex molecules, including transition-metal-catalyzed reactions and organocatalytic methods that facilitate the formation of spirocyclic bonds.

One of the most compelling aspects of 9,9,11-trimethyl-6-oxa-13-azadispiro3.2.57.24tetradecane is its potential as a lead compound in drug discovery. Preclinical studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For example, preliminary data indicate that it could interfere with the activity of kinases or other enzymes involved in cancer progression by binding to their active sites or allosteric regions. Additionally, its structural features may make it a suitable candidate for developing treatments against neurological disorders or inflammatory conditions.

The pharmacokinetic properties of 9,9,11-trimethyl-6-oxa-13-azadispiro3.2.57.24tetradecane are also of considerable interest. The presence of multiple methyl groups enhances its lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) profile. However, further studies are needed to fully characterize these properties in vitro and in vivo. Understanding how structural modifications affect ADME profiles is crucial for optimizing drug candidates for clinical use.

In conclusion,9,9,11-trimethyl-6-oxa-13-azadispiro3.2.57.24tetradecane (CAS No. 2171829-77-7) is a structurally fascinating compound with significant potential in medicinal chemistry and drug discovery. Its unique spirocyclic framework and diverse pharmacological properties make it an attractive candidate for further investigation into novel therapeutic agents.

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